Cas no 2228732-43-0 (2-(3-methoxy-4-methylphenyl)oxirane)

• Product Name: 2-(3-methoxy-4-methylphenyl)oxirane
• CAS No: 2228732-43-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6369360
• PubChem ID: 153882580
• Update Time: 2025-05-20

2-(3-methoxy-4-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-4-methylphenyl)oxirane
• EN300-1792587
• 2228732-43-0

• Inchi： 1S/C10H12O2/c1-7-3-4-8(10-6-12-10)5-9(7)11-2/h3-5,10H,6H2,1-2H3
• InChI Key： ZACBMKLLYZMHLX-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(C)=C(C=1)OC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(3-methoxy-4-methylphenyl)oxirane

Introduction to 2-(3-Methoxy-4-Methylphenyl)Oxirane (CAS No. 2228732-43-0)

2-(3-Methoxy-4-Methylphenyl)Oxirane, also known by its CAS number 2228732-43-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, which belongs to the class of epoxides, has garnered attention due to its unique structural properties and reactivity. The molecule consists of a methoxy group attached to a methylphenyl ring, which is further connected to an oxirane (epoxide) functional group. This combination makes it a valuable intermediate in organic synthesis and a potential candidate for advanced material development.

The synthesis of 2-(3-Methoxy-4-Methylphenyl)Oxirane typically involves the epoxidation of an appropriate alkene precursor. Recent advancements in catalytic epoxidation techniques, such as the use of titanium-based catalysts or transition metal complexes, have enabled more efficient and selective syntheses of this compound. Researchers have also explored the use of biocatalysts, such as epoxide hydrolases, to achieve enantioselective transformations, which are particularly useful in pharmaceutical applications.

The structural features of oxirane derivatives like this compound make them highly reactive towards nucleophilic attack. This reactivity is exploited in various chemical transformations, including ring-opening reactions with nucleophiles such as amines, alcohols, and thiols. Recent studies have demonstrated that the reactivity of epoxides can be modulated by substituents on the aromatic ring. For instance, the presence of the methoxy group in this compound enhances its stability while maintaining its reactivity under specific conditions.

In terms of applications, 2-(3-Methoxy-4-Methylphenyl)Oxirane has shown promise in the development of advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions makes it a candidate for producing high-performance materials with tailored mechanical and thermal properties. Additionally, this compound has been investigated for its potential in drug delivery systems, where its biocompatibility and controlled degradation properties are advantageous.

The environmental impact and safety profile of CAS No. 2228732-43-0 have also been subjects of recent research. Studies indicate that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term environmental fate and potential risks associated with industrial-scale production and use.

In conclusion, 2-(3-Methoxy-4-Methylphenyl)Oxirane (CAS No. 2228732-43-0) is a multifaceted compound with significant potential in organic synthesis, materials science, and pharmaceutical applications. Its unique combination of structural features and reactivity positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.